Cas no 23386-78-9 (2-Butanone, 1-bromo-3-hydroxy-3-methyl-)

2-Butanone, 1-bromo-3-hydroxy-3-methyl- structure

23386-78-9 structure

Product Name:2-Butanone, 1-bromo-3-hydroxy-3-methyl-

CAS No:23386-78-9

Molecular Formula:C₅H₉O₂Br

Molecular Weight:181.02776

CID:1413955

PubChem ID:11171337

2-Butanone, 1-bromo-3-hydroxy-3-methyl- Properties

Names and Identifiers

- 2-Butanone, 1-bromo-3-hydroxy-3-methyl-
- 1-bromo-3-hydroxy-3-methyl-2-butanone
- 23386-78-9
- SCHEMBL2974804
- 1-bromo-3-hydroxy-3-methylbutan-2-one
- UTWKJAQRVLPKFU-UHFFFAOYSA-N
- EN300-6513052
- InChIKey： UTWKJAQRVLPKFU-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H9BrO2/c1-5(2,8)4(7)3-6/h8H,3H2,1-2H3
- SMILES： CC(C)(C(=O)CBr)O

Computed Properties

Exact Mass: 179.97857
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 179.97859g/mol
Heavy Atom Count: 8
Complexity: 98.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

2-Butanone, 1-bromo-3-hydroxy-3-methyl- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P028O9L-50mg	1-bromo-3-hydroxy-3-methylbutan-2-one	23386-78-9	95%	50mg	$255.00	2024-05-23
Aaron	AR028OHX-50mg	1-bromo-3-hydroxy-3-methylbutan-2-one	23386-78-9	95%	50mg	$248.00	2025-02-16
Enamine	EN300-6513052-0.05g	1-bromo-3-hydroxy-3-methylbutan-2-one	23386-78-9	95%	0.05g	$162.0

2-Butanone, 1-bromo-3-hydroxy-3-methyl- Related Literature

1. (±)-Corysaxicolaine A: a pair of antitumor enantiomeric alkaloid dimers from Corydalis saxicola†

Feng Qin,Bin Zhang,Fanfan Wang,Jiangke Qin,Dong Liang,Hengshan Wang Org. Biomol. Chem., 2022,20, 1396-1400
2. The role of the Auger parameter in XPS studies of nickel metal, halides and oxides

Leo W. M. Lau,Andrea R. Gerson,Roger St. C. Smart Phys. Chem. Chem. Phys., 2012,14, 2434-2442
3. First principles study on Li metallic phase nucleation at grain boundaries in a lithium lanthanum titanium oxide (LLTO) solid electrolyte†

Hyungjun Kim,Patrick Conlin,Matthew Bergschneider,Hayoung Chung,Sung Youb Kim,Suk Won Cha,Maenghyo Cho,Kyeongjae Cho J. Mater. Chem. A, 2023,11, 2889-2898
4. A FRET-based fluorescent Zn2+ sensor: 3D ratiometric imaging, flow cytometric tracking and cisplatin-induced Zn2+ fluctuation monitoring†

Hongxia Xu,Chengcheng Zhu,Yang Bai,Zhong Han,Shankun Yao,Yang Jiao,Hao Yuan,Weijiang He Chem. Sci., 2020,11, 11037-11041
5. Generation of a series of Bn fused oligo-naphthalenes (n = 1 to 3) from a B1-polycyclic aromatic hydrocarbon†

R. J. Kahan,D. L. Crossley,J. Cid,J. E. Radcliffe,A. W. Woodward,V. Fasano,S. Endres,G. F. S. Whitehead,M. J. Ingleson Chem. Commun., 2018,54, 9490-9493
6. The leverage effect of the relative strength of molecular solvophobicity vs. solvophilicity on fine-tuning nanomorphologies of perylene diimide bolaamphiphiles†

Zhigang Zhang,Xin Zhang,Chuanlang Zhan,Zhenhuan Lu,Xunlei Ding,Shenggui He,Jiannian Yao Soft Matter, 2013,9, 3089-3097
7. Shear driven vorticity aligned flocs in a suspension of attractive rigid rods†

Mohan Das,Lucille Chambon,Zsigmond Varga,Maria Vamvakaki,James W. Swan,George Petekidis Soft Matter, 2021,17, 1232-1245
8. Ferrofluid mediated nanocytometry†

Ayse Rezzan Kose,Hur Koser Lab Chip, 2012,12, 190-196
9. Correction: Triplex-forming peptide nucleic acid modified with 2-aminopyridine as a new tool for detection of A-to-I editing

Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 13417-13418
10. Tunable surface plasmon resonance of Au@Ag2S core–shell nanostructures containing voids

Lin Zhu J. Mater. Chem., 2009,19, 8871-8875

Related Categories

23386-78-9 (2-Butanone, 1-bromo-3-hydroxy-3-methyl-) Related Products

Recommended suppliers

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chemnorm.com

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Xinsi New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

atkchemica

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.atkchemical.com/